Cas no 205865-67-4 (Ethyl 2,2-difluoro-2-(trimethylsilyl)acetate)

• Product Name: Ethyl 2,2-difluoro-2-(trimethylsilyl)acetate
• CAS No: 205865-67-4
• MF: C₇H₁₄F₂O₂Si
• MW: 196.26717042923
• MDL: MFCD04973092
• CID: 1394938
• PubChem ID: 354334690
• Update Time: 2025-09-25

Ethyl 2,2-difluoro-2-(trimethylsilyl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,2-difluoro-2-trimethylsilylacetate
• CTK0J0252
• difluorotrimethylsilanylacetic acid ethyl ester
• 2,2-difluoro-2-(trimethylsilyl)acetic acid ethyl ester
• ethyl difluoro(trimethylsilyl)acetate
• Ethyl trimethylsilyldifluoroacetate
• Me3Si-CF2CO2Et
• AG-A-23989
• Acetic acid, difluoro(trimethylsilyl)-, ethyl ester
• ethyl 2,2-difluorotrimethylsilyl-acetate
• ethyl 2,2-difluoro-2-(trimethylsilyl)acetate
• AC1MBZA1
• Ethyl(trimethylsilyl)difluoroacetate
• DYAKYYSMROBYNG-UHFFFAOYSA-N
• BBL101711
• STL555508
• PC49333
• Trimethylsilyldifluoroacetic acid ethyl ester
• E1314
• difluorotrimethy
• ethyl2,2-difluoro-2-(trimethylsilyl)acetate
• AKOS006295443
• SCHEMBL8055619
• MFCD04973092
• FS-5715
• SY063716
• DTXSID10374562
• Ethyl 2,2-difluoro-2-(trimethylsilanyl)acetate
• 205865-67-4
• F12531
• C7H14F2O2Si
• AMY6906
• Ethyl 2,2-difluoro-2-(trimethylsilyl)acetate

• MDL： MFCD04973092
• Inchi： 1S/C7H14F2O2Si/c1-5-11-6(10)7(8,9)12(2,3)4/h5H2,1-4H3
• InChI Key： DYAKYYSMROBYNG-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)C(C(=O)OCC)(F)F

Computed Properties

• Exact Mass: 196.07312
• Monoisotopic Mass: 196.07311254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• Boiling Point: 55°C/20mmHg(lit.)
• Refractive Index: 1.3930 to 1.3970
• PSA: 26.3

Ethyl 2,2-difluoro-2-(trimethylsilyl)acetate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 3272 3/PG III
• HazardClass：3
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters